1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea

• IUPAC Name: 1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea
• InChI: InChI=1S/C17H25FN2O2/c1-11-7-8-14(9-16(11)18)13(3)20-17(21)19-10-15-6-4-5-12(2)22-15/h7-9,12-13,15H,4-6,10H2,1-3H3,(H2,19,20,21)/t12?,13-,15?/m1/s1
• InChI Key: MBVJVNFCRXMSQT-JVWICGRDSA-N
• Canonical SMILES: CC1CCCC(O1)CNC(=O)NC(C)C2=CC(=C(C=C2)C)F
• Isomeric SMILES: CC1CCCC(O1)CNC(=O)N[C@H](C)C2=CC(=C(C=C2)C)F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has shown promising results in scientific research, particularly in the areas of cancer treatment and inflammation management.

Mechanism of Action

The mechanism of action of 1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of certain cytokines that are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (cell death) in cancer cells, and reduce inflammation. Additionally, it has been found to have antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea is its potential applications in cancer treatment and inflammation management. It has also been found to have low toxicity levels, which make it a safe candidate for use in lab experiments. However, one of the limitations of this compound is its complex synthesis process, which makes it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of other diseases. Finally, there is a need for more in-depth studies on the safety and toxicity of this compound, particularly in human subjects.

Synthesis Methods

The synthesis of 1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea is a complex process that involves several steps. The most common method of synthesis involves the reaction of 3-[(6-methyloxan-2-yl)methyl]urea with 3-fluoro-4-methylphenylacetic acid, followed by a series of purification steps to obtain the final product.

Scientific Research Applications

1-[(1R)-1-(3-fluoro-4-methylphenyl)ethyl]-3-[(6-methyloxan-2-yl)methyl]urea has been extensively studied for its potential applications in cancer treatment. Several studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, it has been found to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis.